Cas no 2994-16-3 (1-Heptafluorobutyryloxydecane)

• Product Name: 1-Heptafluorobutyryloxydecane
• CAS No: 2994-16-3
• MF: C₁₄H₂₁F₇O₂
• MW: 354.304169416428
• CID: 915833
• PubChem ID: 537021
• Update Time: 2025-04-19

1-Heptafluorobutyryloxydecane Chemical and Physical Properties

Names and Identifiers

• 1-Heptafluorobutyryloxydecane
• decyl 2,2,3,3,4,4,4-heptafluorobutanoate
• 1-Decanol, heptafluorobutyrate
• Decyl heptafluorobutanoate
• Decyl heptafluorobutyrate
• Decyl perfluorobutyrate
• Heptafluorobutyric acid, decyl ester
• FBFAFFNIDITULK-UHFFFAOYSA-N
• Decyl 2,2,3,3,4,4,4-heptafluorobutanoate #
• NS00109138
• DTXSID10336882
• 2994-16-3

• Inchi： 1S/C14H21F7O2/c1-2-3-4-5-6-7-8-9-10-23-11(22)12(15,16)13(17,18)14(19,20)21/h2-10H2,1H3
• InChI Key： FBFAFFNIDITULK-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(=O)OCCCCCCCCCC)F

Computed Properties

• Exact Mass: 354.14303
• Monoisotopic Mass: 354.14297704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3